![molecular formula C13H19NO4S B6232447 N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide CAS No. 2386128-12-5](/img/no-structure.png)
N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide
Overview
Description
N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide, also known as 2-{2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide, is a novel compound that has been studied in recent years as a potential therapeutic agent. It has been found to have a wide range of applications in scientific research, including applications in drug discovery, biochemistry, and physiology.
Scientific Research Applications
N-[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide({N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl]acetyl}sulfanyl)ethyl]acetamide has been studied for its potential applications in drug discovery, biochemistry, and physiology. Its potential applications include its use as a therapeutic agent for a variety of diseases and conditions, as well as its use as a tool for studying the structure and function of proteins. Additionally, the compound has been studied for its potential to act as an enzyme inhibitor or as an antimicrobial agent.
Mechanism of Action
The mechanism of action of N-[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide({N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl]acetyl}sulfanyl)ethyl]acetamide is not yet fully understood. However, it is believed to act by binding to certain proteins and altering their structure and function. This could potentially lead to therapeutically relevant effects in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide({N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl]acetyl}sulfanyl)ethyl]acetamide are still being studied. Preliminary research suggests that the compound may have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it has been found to have potential applications in the treatment of diseases such as diabetes, obesity, and cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of N-[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide({N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl]acetyl}sulfanyl)ethyl]acetamide in laboratory experiments has several advantages. First, the compound is easy to synthesize and is relatively inexpensive. Additionally, the compound has a wide range of applications in scientific research and can be used to study a variety of proteins and enzymes. However, it is important to note that the compound has not yet been extensively studied and its mechanism of action is not yet fully understood. Therefore, further research is needed to fully understand its potential applications.
Future Directions
As N-[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide({N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl]acetyl}sulfanyl)ethyl]acetamide is a relatively new compound, there are many potential future directions for research. These include further investigation into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications. Additionally, further research is needed to understand the biochemical and physiological effects of the compound, as well as its potential advantages and limitations for laboratory experiments.
Synthesis Methods
The synthesis of N-[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide({N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide[N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl]acetyl}sulfanyl)ethyl]acetamide has been achieved through a two-step process. The first step involves the reaction of N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide(but-3-yn-1-yl)-1,3-dioxolan-N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamideyl acetate with sodium sulfide to form the desired product. The second step involves the reaction of the product with acetic anhydride, which yields the final compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide involves the reaction of 2-(but-3-yn-1-yl)-1,3-dioxolane with 2-bromoacetylthiol followed by reaction with N-acetylglycine.", "Starting Materials": [ "2-(but-3-yn-1-yl)-1,3-dioxolane", "2-bromoacetylthiol", "N-acetylglycine" ], "Reaction": [ "Step 1: 2-(but-3-yn-1-yl)-1,3-dioxolane is reacted with sodium hydride in dry THF to form the sodium acetylide intermediate.", "Step 2: The sodium acetylide intermediate is then reacted with 2-bromoacetylthiol in dry DMF to form the thioether intermediate.", "Step 3: The thioether intermediate is then reacted with N-acetylglycine in dry DMF to form the final product, N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide." ] } | |
CAS RN |
2386128-12-5 |
Product Name |
N-[2-({2-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]acetyl}sulfanyl)ethyl]acetamide |
Molecular Formula |
C13H19NO4S |
Molecular Weight |
285.4 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-bromo-2,4-dichlorothieno[2,3-d]pyrimidine](/img/structure/B6232469.png)